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Compound of Interest

N-(2-Bromoethyl)quinuclidinium,
Compound Name:
Bromide

Cat. No. B015080

For Researchers, Scientists, and Drug Development Professionals

The safe and compliant disposal of chemical waste is a critical component of laboratory safety
and environmental responsibility. This guide provides essential information and step-by-step
procedures for the proper disposal of N-(2-Bromoethyl)quinuclidinium Bromide, a compound
utilized in organic synthesis. Adherence to these guidelines is paramount to ensure the safety
of laboratory personnel and the protection of the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the potential hazards
associated with N-(2-Bromoethyl)quinuclidinium Bromide and to take appropriate safety
measures.

Personal Protective Equipment (PPE): All personnel handling this compound should wear the
following PPE:

o Eye Protection: Safety glasses with side-shields or chemical safety goggles are mandatory.

» Hand Protection: Handle with gloves. Dispose of contaminated gloves after use in
accordance with applicable laws and good laboratory practices.
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» Body Protection: An impervious lab coat or appropriate protective clothing should be worn.
Engineering Controls:

e Use in a well-ventilated area. For procedures that may generate dust or aerosols, a fume
hood is required.

o Ensure that eyewash stations and safety showers are readily accessible.

Chemical and Physical Properties

A summary of the key chemical and physical properties of N-(2-Bromoethyl)quinuclidinium
Bromide is provided in the table below.

Property Value

CAS Number 104304-10-1[1][2]
Molecular Formula C9H17Br2N[1][2]
Molecular Weight 299.05 g/mol [1]
Appearance Colorless Solid[1]
Storage 2-8°C Refrigerator[1]

Incompatible Materials

To prevent hazardous reactions, N-(2-Bromoethyl)quinuclidinium Bromide must not be mixed
with the following substances:

Strong oxidizing agents[3][4][5]

Bases|3]

Alcohols[3]

Amines[3]
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Step-by-Step Disposal Procedure

The proper disposal of N-(2-Bromoethyl)quinuclidinium Bromide involves a systematic
approach to waste segregation, containment, and labeling.

Step 1: Waste Identification and Segregation

Proper segregation of chemical waste is the first and most critical step in the disposal process.

o Halogenated Organic Waste: N-(2-Bromoethyl)quinuclidinium Bromide is a halogenated
organic compound. It must be collected in a designated waste container for "Halogenated
Organic Waste."[6]

e Do Not Mix: Never mix halogenated organic waste with non-halogenated organic waste.[7]
Step 2: Waste Containment

Proper containment prevents spills and exposure.

e Solid Waste:

o Place solid N-(2-Bromoethyl)quinuclidinium Bromide waste and any contaminated
materials (e.g., gloves, filter paper) into a clearly labeled, sealed, and chemically resistant
container.[7]

e Aqueous Solutions:

o Agueous solutions containing this compound should be collected in a separate, labeled
container for aqueous hazardous waste.[7]

Step 3: Labeling

Accurate labeling is essential for identification and safe handling by waste management
personnel.

o Label Contents: The waste container must be clearly labeled with "Hazardous Waste" and
the specific chemical name: "N-(2-Bromoethyl)quinuclidinium Bromide."
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e Hazard Symbols: Affix appropriate hazard symbols as required by your institution's and local
regulations.

Step 4: Storage Pending Disposal

Store the waste container in a designated, secure area.

» Storage Location: Keep the waste container in a cool, dry, and well-ventilated area, away
from incompatible materials.[3]

o Container Integrity: Ensure the container is tightly closed to prevent the release of vapors.

Step 5: Arrange for Professional Disposal

Chemical waste must be disposed of through a licensed and approved waste disposal
contractor.

» Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
or a certified chemical waste disposal company to arrange for pickup and disposal.

o Follow Regulations: Adhere to all local, regional, and national regulations for hazardous
waste disposal. Chemical waste generators must determine whether a discarded chemical is
classified as a hazardous waste and ensure complete and accurate classification.[3]

Spill Management

In the event of a spill, follow these procedures:

o Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.
» Ventilate: Increase ventilation to the area.

o Contain: For small spills, use an inert absorbent material to contain the substance.

o Clean-up: Carefully collect the absorbed material and place it into a labeled hazardous waste
container.

o Decontaminate: Clean the spill area thoroughly.
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e Report: Report the spill to your supervisor and EHS department.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of N-(2-
Bromoethyl)quinuclidinium Bromide.
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Caption: Logical workflow for the disposal of N-(2-Bromoethyl)quinuclidinium Bromide.
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Disclaimer: This information is intended as a general guide. Always consult the specific Safety
Data Sheet (SDS) for N-(2-Bromoethyl)quinuclidinium Bromide and your institution's waste
disposal policies and procedures before handling and disposing of this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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